Cas no 4454-02-8 (Pentane,1,1,5,5-tetramethoxy-)

• Product Name: Pentane,1,1,5,5-tetramethoxy-
• CAS No: 4454-02-8
• MF: C₉H₂₀O₄
• MW: 192.252703666687
• CID: 329468
• PubChem ID: 78198
• Update Time: 2025-04-19

Pentane,1,1,5,5-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane,1,1,5,5-tetramethoxy-
• 1,1,5,5,-tetramethoxy pentane
• 1,1,5,5-tetramethoxy-pentane
• 1,5,5-Tetramethoxypentane
• AC1L2UPD
• AC1Q55WK
• CTK8D7592
• glutaraldehyde bis-(dimethyl acetal)
• Glutaraldehyde, bis(dimethyl acetal)
• Glutardialdehyde tetramethyl acetal
• KST-1A9360
• Pentane,1,5,5-tetramethoxy-
• 1,1,5,5-Tetramethoxypentane
• EINECS 224-697-8
• UNII-7Y8LA4RX22
• 4454-02-8
• NS00047506
• SCHEMBL1426982
• NSC-21540
• Pentane, 1,1,5,5-tetramethoxy-
• GLUTARALDEHYDE TETRAMETHYL ACETAL
• DTXSID1063481
• NSC21540
• NSC 21540
• 7Y8LA4RX22

• Inchi： 1S/C9H20O4/c1-10-8(11-2)6-5-7-9(12-3)13-4/h8-9H,5-7H2,1-4H3
• InChI Key： FHBAGVNIWPLUOK-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC(OC)OC)OC

Computed Properties

• Exact Mass: 192.1362
• Monoisotopic Mass: 192.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2
• XLogP3: 1

Experimental Properties

• Density: 0.945
• Boiling Point: 220.5°Cat760mmHg
• Flash Point: 71.1°C
• Refractive Index: 1.412
• PSA: 36.92
• LogP: 1.39450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals